N-[(2Z)-3-ethyl-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]propanamide

Specification

• Molecular Formula: C10H16N2O3S2
• Molecular Weight: 276.4 g/mol
• IUPAC Name: N-(3-ethyl-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene)propanamide
• Standard InChI: InChI=1S/C10H16N2O3S2/c1-3-9(13)11-10-12(4-2)7-5-17(14,15)6-8(7)16-10/h7-8H,3-6H2,1-2H3
• Standard InChI Key: DBLGZRRSFRHEBQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N=C1N(C2CS(=O)(=O)CC2S1)CC

Introduction

N-[(2Z)-3-ethyl-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide is a complex organic compound featuring a thieno[3,4-d]thiazole core, which is significant in various biological applications due to its heterocyclic nature. The presence of both dioxo and ylidene functionalities contributes to its potential reactivity and biological activity. This compound is closely related to other derivatives with similar structural features, such as N-[(2Z)-3-ethyl-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]-2-methylpropanamide, which has a CAS number of 951987-24-9 and a molecular weight of 290.4 g/mol.

Synthesis and Chemical Reactions

The synthesis of N-[(2Z)-3-ethyl-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide typically involves multi-step organic reactions. While specific synthesis protocols for this compound are not detailed in the available literature, similar compounds often require the use of organic solvents and basic conditions to facilitate the formation of the thieno[3,4-d]thiazole core.

Biological Activities and Potential Applications

Compounds containing thiazole and thieno rings have been studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. Preliminary studies suggest that N-[(2Z)-3-ethyl-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide may exhibit similar activities due to its structural characteristics. Further pharmacological evaluations are necessary to establish its efficacy and safety profiles.

Comparison with Related Compounds

Other compounds with similar structural features, such as N-[(2Z)-3-(2-fluorophenyl)-5,5-dioxidotetrahydrothieno[3,4-d]thiazol-2(3H)-ylidene]propanamide, have been studied for their potential therapeutic effects and applications in biological systems. These compounds are classified under thiazole derivatives, known for their diverse biological activities and applications in medicinal chemistry.